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Compound of Interest

Compound Name: Ac-Ala-OH-d3

Cat. No.: B12300266 Get Quote

This guide provides comprehensive safety information for N-Acetyl-L-alanine-d3 (Ac-Ala-OH-
d3), a deuterated derivative of N-Acetyl-L-alanine. It is intended for researchers, scientists, and

professionals in drug development who may handle this compound. The safety profile of Ac-
Ala-OH-d3 is expected to be closely aligned with its non-deuterated counterpart, N-Acetyl-L-

alanine, due to their structural similarity. This document compiles available data to ensure safe

handling and use.

Hazard Identification and Classification
Ac-Ala-OH-d3 is classified as a hazardous substance. The primary hazards associated with

this compound are skin irritation, serious eye irritation, and potential respiratory irritation.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[1]
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alt text

Signal Word: Warning[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of Ac-Ala-OH-d3 is crucial for safe

handling and storage.

Table 2: Physical and Chemical Data of Ac-Ala-OH-d3

Property Value

Molecular Formula C₅H₆D₃NO₃[2]

Molecular Weight 134.15 g/mol [3][4]

Appearance White to off-white solid/powder.[5]

Melting Point 122-128°C[5][6]

Solubility

Soluble in DMSO and PBS (pH 7.2) at ≥10

mg/mL. Sparingly soluble in ethanol (1-10

mg/mL).[2]

Storage Temperature 2-8°C[7]

Experimental Protocols: Safety Handling and
Emergency Procedures
Detailed procedures are essential to minimize risk during the handling and in the event of

accidental exposure to Ac-Ala-OH-d3.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn when handling Ac-Ala-OH-d3.

Eye Protection: Wear chemical safety goggles or glasses with side shields.

Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.
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Respiratory Protection: Handle in a well-ventilated area, preferably a fume hood, to avoid

inhaling dust.

Safe Handling Workflow
The following diagram outlines the standard workflow for safely handling Ac-Ala-OH-d3.

Preparation Handling Post-Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Ensure Safety Measures
Carefully Weigh Compound

(Avoid Dust Generation)
Proceed to Handling Dissolve in Appropriate Solvent Decontaminate Work SurfaceAfter Experiment Dispose of Waste in

Labeled Hazardous Waste Container Remove PPE Correctly Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Ac-Ala-OH-d3.

First-Aid Measures
In case of exposure, follow these first-aid protocols.

Table 3: First-Aid Procedures
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

occurs, get medical advice/attention.[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[5][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

The following diagram illustrates the decision-making process for first aid in response to

exposure.
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Caption: First-Aid Decision Pathway for Ac-Ala-OH-d3 Exposure.

Storage and Disposal
Proper storage and disposal are critical to maintaining the integrity of the compound and

ensuring laboratory safety.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7] The

recommended storage temperature is 2-8°C.[7]

Disposal: Dispose of the compound and its container in accordance with local, state, and

federal regulations for hazardous waste. Do not allow the product to enter drains.[7]

Toxicological Information
Detailed toxicological studies specifically for Ac-Ala-OH-d3 are not readily available. The

information for the non-deuterated N-Acetyl-L-alanine suggests that it may cause irritation to
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the skin, eyes, and respiratory system upon contact or inhalation.[6] Chronic effects have not

been fully investigated.[8]

Disclaimer: This guide is for informational purposes only and is intended for use by qualified

personnel. It is based on the best available information for Ac-Ala-OH-d3 and its non-

deuterated analog. Users should always consult the most current Safety Data Sheet (SDS)

provided by the supplier and exercise due care when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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